Cas no 2228963-13-9 (5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228963-13-9
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 6108502
• PubChem ID: 165678808
• Update Time: 2025-10-13

5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• 2228963-13-9
• EN300-1753123
• 5-{1-[(aminooxy)methyl]cyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

• Inchi： 1S/C10H17N3O2S/c1-13(2)9-12-8(14-3)7(16-9)10(4-5-10)6-15-11/h4-6,11H2,1-3H3
• InChI Key： MNFZLHQGKMGVQT-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C1(CON)CC1)OC

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

Introduction to 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228963-13-9)

5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine, with the CAS number 2228963-13-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the aminooxy group and the cyclopropyl ring, contribute to its distinct chemical and biological properties.

The synthesis of 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine involves a series of well-defined chemical reactions, including the formation of the thiazole ring and the introduction of functional groups. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making it more suitable for large-scale production. One notable approach involves the use of palladium-catalyzed coupling reactions, which have been shown to enhance the efficiency and selectivity of the synthesis process.

In terms of its biological activity, 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine has demonstrated promising results in various assays. It has been evaluated for its potential as an anti-inflammatory agent, with studies showing that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that this compound may have neuroprotective properties, potentially making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine has also been investigated. In vitro and in vivo studies have shown that it exhibits good solubility and permeability, which are crucial factors for drug absorption and distribution. Furthermore, the compound has demonstrated low toxicity in animal models, indicating a favorable safety profile. These findings support its potential as a lead compound for further drug development.

The mechanism of action of 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine is currently under investigation. Initial studies suggest that it may interact with specific receptors or enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. Understanding the precise molecular targets and mechanisms will be essential for optimizing its therapeutic potential.

Clinical trials are an important next step in evaluating the safety and efficacy of 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine. Preclinical data have provided a strong foundation for advancing this compound into human trials. Phase I trials are currently underway to assess its safety and pharmacokinetics in healthy volunteers. If these trials are successful, subsequent phases will focus on evaluating its therapeutic effects in patients with specific conditions such as chronic inflammatory diseases or neurodegenerative disorders.

In conclusion, 5-{1-(aminooxy)methylcyclopropyl}-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228963-13-9) represents a promising candidate in the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.